molecular formula C10H14Li2N5O13P3 B12372124 dGTP-15N5 (dilithium)

dGTP-15N5 (dilithium)

Cat. No.: B12372124
M. Wt: 524.1 g/mol
InChI Key: JMSIWULFUCIEMD-GGQLWODFSA-L
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Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of dGTP-15N5 (dilithium) involves the incorporation of stable heavy isotopes of nitrogen into the guanosine nucleotide. The process typically includes the following steps:

Industrial Production Methods: Industrial production of dGTP-15N5 (dilithium) follows similar synthetic routes but on a larger scale. The process involves stringent quality control measures to ensure the purity and stability of the compound .

Chemical Reactions Analysis

Types of Reactions: dGTP-15N5 (dilithium) undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

dGTP-15N5 (dilithium) has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of dGTP-15N5 (dilithium) involves its incorporation into deoxyribonucleic acid during synthesis. The nitrogen-15 label allows for the tracking and quantification of nucleotide incorporation. The compound targets deoxyribonucleic acid polymerases and other enzymes involved in nucleotide metabolism .

Comparison with Similar Compounds

Uniqueness: dGTP-15N5 (dilithium) is unique due to its specific nitrogen-15 labeling, which provides distinct advantages in tracking and quantification in various research applications .

Properties

Molecular Formula

C10H14Li2N5O13P3

Molecular Weight

524.1 g/mol

IUPAC Name

dilithium;[[[(2R,5R)-5-(2-(15N)azanyl-6-oxo-1H-purin-9-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl] phosphate

InChI

InChI=1S/C10H16N5O13P3.2Li/c11-10-13-8-7(9(17)14-10)12-3-15(8)6-1-4(16)5(26-6)2-25-30(21,22)28-31(23,24)27-29(18,19)20;;/h3-6,16H,1-2H2,(H,21,22)(H,23,24)(H2,18,19,20)(H3,11,13,14,17);;/q;2*+1/p-2/t4?,5-,6-;;/m1../s1/i11+1,12+1,13+1,14+1,15+1;;

InChI Key

JMSIWULFUCIEMD-GGQLWODFSA-L

Isomeric SMILES

[Li+].[Li+].C1[C@@H](O[C@@H](C1O)COP(=O)(O)OP(=O)(O)OP(=O)([O-])[O-])[15N]2C=[15N]C3=C2[15N]=C([15NH]C3=O)[15NH2]

Canonical SMILES

[Li+].[Li+].C1C(C(OC1N2C=NC3=C2N=C(NC3=O)N)COP(=O)(O)OP(=O)(O)OP(=O)([O-])[O-])O

Origin of Product

United States

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